molecular formula C10H11BrO2 B13032975 4-(Bromomethyl)phenyl propionate

4-(Bromomethyl)phenyl propionate

Cat. No.: B13032975
M. Wt: 243.10 g/mol
InChI Key: DFPVRTCKIAJFPB-UHFFFAOYSA-N
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Description

    4-(Bromomethyl)phenyl propionate: is a chemical compound with the molecular formula . It belongs to the class of propionic acid derivatives.

  • The compound consists of a phenyl ring (C6H5) substituted with a bromomethyl group (CH2Br) at the para position (position 4).
  • Its systematic name is 2-[4-(Bromomethyl)phenyl]propionic acid .
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  • Mechanism of Action

    • Unfortunately, specific information regarding the mechanism of action for 4-(Bromomethyl)phenyl propionate is not readily available. Further research would be needed to explore its molecular targets and pathways.
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    Properties

    Molecular Formula

    C10H11BrO2

    Molecular Weight

    243.10 g/mol

    IUPAC Name

    [4-(bromomethyl)phenyl] propanoate

    InChI

    InChI=1S/C10H11BrO2/c1-2-10(12)13-9-5-3-8(7-11)4-6-9/h3-6H,2,7H2,1H3

    InChI Key

    DFPVRTCKIAJFPB-UHFFFAOYSA-N

    Canonical SMILES

    CCC(=O)OC1=CC=C(C=C1)CBr

    Origin of Product

    United States

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